Cas no 898773-39-2 (4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone)

• Product Name: 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone
• CAS No: 898773-39-2
• MF: C₁₉H₁₉BrFNO
• MW: 376.262667894363
• MDL: MFCD03842486
• CID: 1947262
• PubChem ID: 24725203
• Update Time: 2025-10-28

4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3-fluorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 4'-BROMO-3'-FLUORO-2-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G5316
• AG-H-65406
• KB-189909
• 4'-bromo-3'-fluoro-2-piperidinomethylbenzophenone
• DTXSID20643599
• AKOS016020793
• MFCD03842486
• 898773-39-2
• 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone
• (4-Bromo-3-fluorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone

• MDL： MFCD03842486
• Inchi： 1S/C19H19BrFNO/c20-17-9-8-14(12-18(17)21)19(23)16-7-3-2-6-15(16)13-22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2
• InChI Key： JCNSWDVRYRDEIJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C1=CC=CC=C1CN1CCCCC1)=O

Computed Properties

• Exact Mass: 375.06300
• Monoisotopic Mass: 375.06340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.74300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone

Comprehensive Overview of 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone (CAS No. 898773-39-2)

4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone (CAS No. 898773-39-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 4'-Br-3'-F-2-PMBP, belongs to the benzophenone family and features a piperidinomethyl group, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of complex molecules, including those used in drug discovery and material science.

The molecular structure of 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone includes a bromine and a fluorine substituent, which contribute to its electronic and steric properties. These halogens are critical for modulating the compound's interactions in chemical reactions, making it a valuable building block for designing novel compounds. Its CAS No. 898773-39-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern synthetic chemistry.

In recent years, the demand for halogenated benzophenones like 4'-Br-3'-F-2-PMBP has surged, driven by advancements in medicinal chemistry and the need for high-purity intermediates. This compound is often discussed in forums and research papers addressing topics such as "benzophenone derivatives in drug design" and "piperidine-containing compounds in organic synthesis." Such keywords align with trending searches in scientific communities, highlighting the compound's growing importance.

From a synthetic perspective, 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its piperidinomethyl group offers a versatile handle for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability makes it a focal point in studies exploring "structure-activity relationships" and "molecular diversity in chemical libraries."

The compound's stability under various conditions and its compatibility with common reagents further enhance its utility. For instance, it is often employed in the development of photoactive materials and ligands for catalytic systems, areas that are currently trending in materials science. Researchers also investigate its potential in fluorescence labeling and bioconjugation, leveraging its halogenated aromatic core for selective reactions.

In summary, 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone (CAS No. 898773-39-2) stands out as a versatile and highly functionalized compound with broad applications in research and industry. Its unique combination of bromine, fluorine, and piperidinomethyl groups positions it as a key player in the development of next-generation chemical entities. As interest in halogenated intermediates and benzophenone derivatives continues to rise, this compound is poised to remain a topic of significant scientific inquiry.